2-(4-fluorophenyl)-4,5-dihydro-1H-imidazole

• IUPAC Name: 2-(4-fluorophenyl)-4,5-dihydro-1H-imidazole
• InChI: InChI=1S/C9H9FN2/c10-8-3-1-7(2-4-8)9-11-5-6-12-9/h1-4H,5-6H2,(H,11,12)
• InChI Key: JRSAWRCQUITMGN-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C(N1)C2=CC=C(C=C2)F
• Molecular Formula: C9H9FN2
• Molecular Weight: 164.18 g/mol

Description

The compound “2-(4-fluorophenyl)-4,5-dihydro-1H-imidazole” belongs to the class of organic compounds known as imidazoles, which are characterized by a five-membered ring with two non-adjacent nitrogen atoms. The presence of a fluorophenyl group suggests that it may have unique properties due to the electronegativity of fluorine.

Synthesis Analysis

While the specific synthesis process for “2-(4-fluorophenyl)-4,5-dihydro-1H-imidazole” is not available, similar compounds have been synthesized using various methods. For instance, a new fluorinated α-aminonitrile compound, namely, 2-(4-fluorophenyl)-2-(4-fluorophenylamino)acetonitrile, has been synthesized following a 'green protocol’.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using techniques like X-ray crystallography. These studies often involve quantum chemical calculations, including a torsional potential energy surface, energies of the fully optimized geometries in the S0 state, and harmonic Raman spectra.

Chemical Reactions Analysis

The chemical reactivity of similar compounds has been studied using various local as well as global molecular descriptors. These studies often involve the use of theoretical calculations to understand the equilibrium geometry of the molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For example, 2-(4-Fluorophenyl)benzoxazole has a molecular weight of 213.207 Da and is solid at 20 degrees Celsius.

Scientific Research Applications

• Antiarthritic and Analgesic Activity : A derivative, 4,5-bis(4-fluorophenyl)-2-[(1,1,2,2-tetrafluoroethyl)-sulfonyl]-1H-imidazole, exhibited significant antiarthritic and analgesic properties in rats, showing potential as an antiarthritic drug (Sharpe et al., 1985).

• Protein Interaction Studies : The interaction of 2-(4-fluorophenyl)-1-phenyl-1H-phenanthro [9,10-d] imidazole with bovine serum albumin was studied, revealing strong quenching of fluorescence, suggesting potential for biochemical applications (Jayabharathi et al., 2012).

• Chemical Reactions and Derivatives : Various chemical reactions involving 2-(4′-fluorophenyl)imidazole were explored, leading to the synthesis of different derivatives with potential for further scientific exploration (Amato et al., 1979).

• Antimicrobial Properties : Derivatives like 3-(4,5-diaryl-1H-imidazol-2-yl)-1H-indole showed potent antimicrobial activity against methicillin-resistant Staphylococcus aureus (MRSA), indicating its potential in developing new antimicrobial agents (Al‐Qawasmeh et al., 2010).

• Pharmacokinetics and Topical Application : Studies on the pharmacokinetic profile of flutrimazole, a derivative, showed its potential as a topical antifungal agent with low percutaneous absorption and minimal systemic exposure (Duchêne et al., 1992).

• Anticancer Properties : QSAR, molecular docking, and pharmacokinetic analyses of 2-(4-fluorophenyl) imidazol-5-ones indicated promising anti-breast cancer properties against the MCF-7 cell line, showcasing the potential of derivatives in cancer treatment (Lawal et al., 2020).

Mechanism of Action

While the specific mechanism of action for “2-(4-fluorophenyl)-4,5-dihydro-1H-imidazole” is not available, similar compounds have been studied for their biological activities. For instance, 2-(4-fluorophenyl)imidazol-5-ones have been studied for their anti-breast cancer activity against the MCF-7 cell line.

Safety and Hazards

The safety and hazards of similar compounds have been documented in their respective Safety Data Sheets. These documents provide information on the potential hazards, safe handling practices, and emergency procedures related to these compounds.

Future Directions

Future research could focus on exploring the potential applications of “2-(4-fluorophenyl)-4,5-dihydro-1H-imidazole” in various fields. For instance, fluorination is considered a possible means for alteration of conformational landscapes in molecules. Therefore, studying the effects of fluorine substitution in this compound could provide valuable insights.